Cas no 357317-61-4 (2-Cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(4-methoxyphenyl)-2-propenamide)

• Product Name: 2-Cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(4-methoxyphenyl)-2-propenamide
• CAS No: 357317-61-4
• MF: C₂₆H₂₄N₂O₄
• MW: 428.479766845703
• CID: 5446463
• PubChem ID: 2371225
• Update Time: 2025-05-26

2-Cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(4-methoxyphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(4-methoxyphenyl)prop-2-enamide
• EN300-26585821
• 2-cyano-3-{3-methoxy-4-[(4-methylphenyl)methoxy]phenyl}-N-(4-methoxyphenyl)prop-2-enamide
• Z56848741
• 357317-61-4
• 2-Cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(4-methoxyphenyl)-2-propenamide

• Inchi： 1S/C26H24N2O4/c1-18-4-6-19(7-5-18)17-32-24-13-8-20(15-25(24)31-3)14-21(16-27)26(29)28-22-9-11-23(30-2)12-10-22/h4-15H,17H2,1-3H3,(H,28,29)
• InChI Key： VIIFTOIESJDBGU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(C)C=C2)C(OC)=C1

Computed Properties

• Exact Mass: 428.17360725g/mol
• Monoisotopic Mass: 428.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 659.4±55.0 °C(Predicted)
• pka: 10.31±0.70(Predicted)

Additional information on 2-Cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(4-methoxyphenyl)-2-propenamide

Compound CAS No. 357317-61-4: 2-Cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(4-methoxyphenyl)-2-propenamide

The compound with CAS No. 357317-61-4, known as 2-Cyano-3-[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]-N-(4-methoxyphenyl)-2-propenamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by the presence of a cyano group at the 2-position, a methoxy-substituted phenyl group at the 3-position, and an N-(4-methoxyphenyl) amide group. These functional groups contribute to its versatile chemical properties, making it a valuable compound for research and development. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules, particularly in the context of targeted drug delivery systems.

One of the most notable aspects of this compound is its ability to undergo various chemical transformations, which allows for the creation of derivatives with enhanced biological activity. For instance, researchers have explored the use of this compound as a building block for developing small molecule inhibitors targeting specific enzymes involved in disease pathways. These findings underscore its importance in the field of medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and oxidative coupling. The synthesis process often involves the use of advanced catalytic systems to ensure high yields and purity. Recent advancements in catalytic methods, such as the use of metal-catalyzed cross-coupling reactions, have further enhanced the efficiency of its production.

The application of this compound extends beyond pharmaceuticals. Its structural features make it a candidate for use in polymer chemistry, where it can serve as a monomer for synthesizing novel materials with tailored properties. For example, studies have shown that derivatives of this compound can be incorporated into polymeric networks to improve their mechanical strength and thermal stability.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives to promote eco-friendly chemical processes.

In conclusion, the compound with CAS No. 357317-61-4 represents a significant advancement in organic chemistry, offering diverse opportunities for innovation across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future developments in drug discovery and material science.